Cas no 2229190-13-8 (1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol)

1-2-(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol is a cyclopropane-substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure combines a methoxy-substituted pyrazole core with a cyclopropanol moiety, offering steric and electronic properties that may enhance binding affinity in target interactions. The compound's stability and moderate polarity make it suitable for synthetic modifications, enabling the exploration of structure-activity relationships. Its well-defined molecular framework is advantageous for studying enzyme inhibition or receptor modulation, particularly in CNS or metabolic pathways. The presence of both hydrophobic (cyclopropyl) and polar (hydroxyl) groups allows for balanced solubility, facilitating formulation development. This compound serves as a versatile intermediate for medicinal chemistry programs.
1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol structure
2229190-13-8 structure
Product Name:1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol
CAS No:2229190-13-8
MF:C11H18N2O2
MW:210.272822856903
CID:5804583
PubChem ID:165757750
Update Time:2025-06-13

1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol
    • 2229190-13-8
    • EN300-1801018
    • 1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol
    • Inchi: 1S/C11H18N2O2/c1-8-9(4-5-11(14)6-7-11)10(15-3)13(2)12-8/h14H,4-7H2,1-3H3
    • InChI Key: DLTDRHZRNQYVLE-UHFFFAOYSA-N
    • SMILES: OC1(CCC2=C(N(C)N=C2C)OC)CC1

Computed Properties

  • Exact Mass: 210.136827821g/mol
  • Monoisotopic Mass: 210.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 47.3Ų

1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1801018-0.05g
1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol
2229190-13-8
0.05g
$1188.0 2023-09-19
Enamine
EN300-1801018-0.1g
1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol
2229190-13-8
0.1g
$1244.0 2023-09-19
Enamine
EN300-1801018-0.25g
1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol
2229190-13-8
0.25g
$1300.0 2023-09-19
Enamine
EN300-1801018-0.5g
1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol
2229190-13-8
0.5g
$1357.0 2023-09-19
Enamine
EN300-1801018-1.0g
1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol
2229190-13-8
1g
$1414.0 2023-06-02
Enamine
EN300-1801018-2.5g
1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol
2229190-13-8
2.5g
$2771.0 2023-09-19
Enamine
EN300-1801018-5.0g
1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol
2229190-13-8
5g
$4102.0 2023-06-02
Enamine
EN300-1801018-10.0g
1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol
2229190-13-8
10g
$6082.0 2023-06-02
Enamine
EN300-1801018-1g
1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol
2229190-13-8
1g
$1414.0 2023-09-19
Enamine
EN300-1801018-5g
1-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]cyclopropan-1-ol
2229190-13-8
5g
$4102.0 2023-09-19

Additional information on 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol (CAS No. 2229190-13-8)

The compound 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol (CAS No. 2229190-13-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and organic synthesis. Its complex structure, featuring a cyclopropanol moiety linked to a methoxy-substituted pyrazole ring, makes it a valuable intermediate for pharmaceutical research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most frequently searched topics related to CAS No. 2229190-13-8 is its potential role in drug discovery. The pyrazole scaffold is widely recognized for its bioactivity, often serving as a core structure in anti-inflammatory and antimicrobial agents. The addition of a cyclopropanol group enhances the molecule's stereochemical complexity, which is crucial for targeting specific biological pathways. Researchers are particularly interested in how this compound could be optimized for kinase inhibition or GPCR modulation, both hot topics in modern pharmacology.

From a synthetic chemistry perspective, 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including cyclopropanation and pyrazole functionalization, which are areas of active exploration in organic chemistry. Recent advancements in catalytic asymmetric synthesis have made it possible to produce enantiomerically pure forms of such compounds, a feature highly sought after in the development of chiral drugs.

Another area of interest is the compound's physicochemical properties. With a molecular weight of 224.3 g/mol and a logP value indicative of moderate lipophilicity, it strikes a balance between solubility and membrane permeability. These characteristics are critical for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a key consideration in preclinical drug development. Computational studies using molecular docking and QSAR models have further highlighted its potential interactions with biological targets.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize CAS No. 2229190-13-8. Techniques such as microwave-assisted synthesis and flow chemistry are being investigated to reduce reaction times and waste generation. This aligns with the growing demand for environmentally friendly processes in the pharmaceutical industry, a topic frequently searched in academic and industrial forums.

The compound's stability under various conditions is another frequently asked question. Preliminary studies suggest that 1-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethylcyclopropan-1-ol is relatively stable at room temperature but may degrade under strong acidic or basic conditions. This information is vital for storage and handling protocols, ensuring its integrity during research and manufacturing processes.

Looking ahead, the versatility of CAS No. 2229190-13-8 positions it as a promising candidate for further exploration. Whether in the context of fragment-based drug design or as a building block for heterocyclic chemistry, its potential applications are vast. As the scientific community continues to uncover new synthetic routes and biological activities, this compound is likely to remain a focal point of innovative research.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd